Cas no 55566-45-5 ([(8r,9s,10r,13s,14s,17s)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl] Hexadecanoate)

• Product Name: [(8r,9s,10r,13s,14s,17s)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl] Hexadecanoate
• CAS No: 55566-45-5
• MF: C₃₄H₅₆O₃
• MW: 512.806651115417
• CID: 1594601
• PubChem ID: 6453209
• Update Time: 2025-04-21

[(8r,9s,10r,13s,14s,17s)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl] Hexadecanoate Chemical and Physical Properties

Names and Identifiers

• [(8r,9s,10r,13s,14s,17s)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl] Hexadecanoate
• EINECS 259-710-6
• SureCN11351978
• AC1O56Z7
• CTK4J5632
• AG-F-77832
• 17beta-((1-oxohexadecyl)oxy)estr-4-en-3-one
• Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI)
• 19-Nortestosteronehexanoate
• Methylbol-Depot
• Nandrolone hexanoate
• EINECS 259-710-6; SureCN11351978; AC1O56Z7; CTK4J5632; AG-F-77832; 17beta-((1-oxohexadecyl)oxy)estr-4-en-3-one; Estr-4-en-3-one,17-[(1-oxohexyl)oxy]-, (17b)- (9CI); 19-Nortestosteronehexanoate; Methylbol-Depot; Nandrolone hexanoate;
• 55566-45-5
• DTXSID90970905
• 3-Oxoestr-4-en-17-yl hexadecanoate
• SCHEMBL11351978
• 17Beta-hydroxyestr-4-en-3-one 17-palmitate

• Inchi： 1S/C34H56O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(36)37-32-22-21-31-30-19-17-26-25-27(35)18-20-28(26)29(30)23-24-34(31,32)2/h25,28-32H,3-24H2,1-2H3/t28-,29+,30+,31-,32-,34-/m0/s1
• InChI Key： QJVKGMSIXPIYHG-ONJHBZALSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 512.422946
• Monoisotopic Mass: 512.422946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.01
• Boiling Point: 603.4°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.517
• PSA: 43.37000
• LogP: 9.52130